N1-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-N2-methyloxalamide

• IUPAC Name: N'-[2-methoxy-2-(5-methylthiophen-2-yl)ethyl]-N-methyloxamide
• InChI: InChI=1S/C11H16N2O3S/c1-7-4-5-9(17-7)8(16-3)6-13-11(15)10(14)12-2/h4-5,8H,6H2,1-3H3,(H,12,14)(H,13,15)
• InChI Key: JYRZFYOUGBWJEF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C(CNC(=O)C(=O)NC)OC
• Molecular Formula: C11H16N2O3S
• Molecular Weight: 256.32 g/mol

Description

N1-(2-methoxy-2-(5-methylthiophen-2-yl)ethyl)-N2-methyloxalamide, also known as MMTOX, is a novel compound that has been synthesized and studied for its potential applications in scientific research. MMTOX belongs to the oxalamide family and has shown promising results in various fields of research.

Scientific Research Applications

Selective Ligand Development for Receptor Subtypes

Research by Del Bello et al. (2017) on analogues of a potent 5-HT1A receptor and α1d-adrenoceptor ligand explored the effects of substituents on receptor affinity and selectivity. This study provided insights into designing ligands with improved selectivity towards specific receptor subtypes, which is crucial for developing targeted therapies (Del Bello et al., 2017).

Advanced Material Synthesis

Han et al. (2003) discussed the anionic polymerizations of methoxyethyl methacrylate derivatives, leading to polymers with narrow molecular weight distributions and specific thermal sensitivities. These findings are relevant for synthesizing advanced materials with precise properties for various applications (Han et al., 2003).

Potential Therapeutic Applications

The synthesis and evaluation of compounds with specific structural features for dopamine agonism, as discussed by Cardellini et al. (1994), highlight the potential of structurally related molecules in developing treatments for neurological conditions (Cardellini et al., 1994).

Novel Synthetic Approaches

Mamedov et al. (2016) developed a novel synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, demonstrating the versatility of synthetic chemistry in creating complex molecules potentially relevant to the structure of interest (Mamedov et al., 2016).